Isosalvianolic Acid C

• Molecular Formula: C26H20O10
• Molecular Weight: 492.4 g/mol
• InChI: InChI=1S/C26H20O10/c27-17-6-1-13(9-19(17)29)10-23(26(33)34)35-24(32)8-4-14-3-7-18(28)25-16(14)5-2-15-11-20(30)21(31)12-22(15)36-25/h1-9,11-12,23,27-31H,10H2,(H,33,34)/b8-4+/t23-/m1/s1
• InChIKey: AVGRZVZQTALJJF-VURDRKPISA-N

Isosalvianolic Acid C: Structure and Natural Sources

Isosalvianolic acid C (CAS 142115-17-1) is a naturally occurring depside characterized by a rare dibenzooxepin core scaffold [1]. It exists as the geometric isomer of the more widely studied salvianolic acid C (a benzofuran-type salvianolic acid) and differs fundamentally in its tricyclic architecture [1][2]. The compound has been isolated from taxonomically diverse species—Salvia chinensis, Tournefortia sarmentosa, and Lavandula angustifolia—indicating broad natural distribution and supporting sourcing flexibility [1][3]. This structural uniqueness, combined with the dibenzooxepin motif, directly dictates its distinct pharmacological profile compared to other salvianolic acids.

▸Dibenzooxepin core scaffold; geometric isomer of salvianolic acid C

▸Multi-species sourcing context: Salvia, Tournefortia, Lavandula

▸Suited for studies requiring CYP interaction minimization or moderate MRGPRX2 context

• [1] Qian TX, Li LN. Isosalvianolic acid C, a depside possessing a dibenzooxepin skeleton. Phytochemistry. 1992;31(3):1068-1070. View Source
• [2] Sun W, et al. Simultaneous identification of three pseudoallergic components in Danshen injection by using high-expression Mas-related G protein coupled receptor X2 cell membrane chromatography coupled online to HPLC-ESI-MS/MS. J Sep Sci. 2018;41(11):2488-2497. View Source
• [3] Yadikar N, Bobakulov K, Xiao G, Aisa HA. Seven new phenolic compounds from Lavandula angustifolia. Phytochem Lett. 2018;23:149-154. View Source

Isosalvianolic Acid C: Why Generic Substitution Fails

Simply substituting isosalvianolic acid C with a generically selected salvianolic acid (e.g., salvianolic acid A, B, or C) is not scientifically defensible due to the fundamental scaffold divergence. Isosalvianolic acid C possesses a seven-membered dibenzooxepin ring system absent in the benzofuran-based salvianolic acids A–C [1]. This scaffold dictates differential interaction with biological targets: salvianolic acid C potently inhibits cytochrome P450 enzymes CYP2C8 (Ki 4.82 µM) and CYP2J2 (Ki 5.75 µM), raising potential drug–drug interaction liability [2], whereas isosalvianolic acid C has not been reported to inhibit these CYP isoforms. Furthermore, geometric isomerism profoundly affects pseudoallergic potential—salvianolic acid C was identified as the “most outstanding” MRGPRX2 activator among Danshen injection pseudoallergens, while isosalvianolic acid C elicits weaker MRGPRX2-mediated degranulation [3]. Selecting the wrong isomer thus risks compromised efficacy, unexpected toxicity, and unreliable experimental reproducibility.

Target: Isosalvianolic Acid CDibenzooxepin scaffold; no reported CYP2C8/J2 inhibition; moderate MRGPRX2 activation

Substitute: Salvianolic Acid CBenzofuran scaffold; documented CYP2C8/J2 inhibitor; reported as most prominent MRGPRX2 activator

Scaffold-dependent target engagement; CYP interaction context remains unreported

May introduce CYP-mediated drug-interaction confounds and higher pseudoallergy signal

Use when minimizing CYP and pseudoallergy variables is a study objective

Substitution may shift assay response profiles and compromise endpoint reproducibility

• [1] Qian TX, Li LN. Isosalvianolic acid C, a depside possessing a dibenzooxepin skeleton. Phytochemistry. 1992;31(3):1068-1070. View Source
• [2] ActiveInhibitor / Probes & Drugs. Salvianolic Acid C (PD087220) – CYP2C8/CYP2J2 Inhibitor Datasheet. Ki(CYP2C8)=4.82 µM, Ki(CYP2J2)=5.75 µM. View Source
• [3] Sun W, et al. Simultaneous identification of three pseudoallergic components in Danshen injection by using high-expression Mas-related G protein coupled receptor X2 cell membrane chromatography coupled online to HPLC-ESI-MS/MS. J Sep Sci. 2018;41(11):2488-2497. View Source

Isosalvianolic Acid C Comparative Evidence

LDL Peroxidation Inhibition vs. Probucol

In a direct head-to-head Cu²⁺-induced LDL peroxidation assay, isosalvianolic acid C (compound 6) exhibited an IC₅₀ of 1.00 ± 0.08 µM, conferring 4.3-fold greater potency than the reference drug probucol (IC₅₀ = 4.30 µM) [1]. Among the ten compounds simultaneously tested in this single study, isosalvianolic acid C outperformed salvianolic acid F (IC₅₀ = 5.44 ± 0.17 µM; 5.4-fold more potent), rosmarinic acid (IC₅₀ = 1.81 ± 0.14 µM; 1.8-fold more potent), and tournefolic acid B ethyl ester (IC₅₀ = 2.32 ± 0.05 µM; 2.3-fold more potent). It was less potent than salvianolic acid A (IC₅₀ = 0.59 ± 0.10 µM; relative potency 7.3) and lithospermic acid (IC₅₀ = 0.51 ± 0.08 µM; relative potency 8.6), enabling rational rank-order selection based on potency requirements [1].

LDL Peroxidation

Head-to-head

IC₅₀ 1.00 ± 0.08 µM

vs Probucol IC₅₀ 4.30 µM

Reported higher response context for LDL oxidation endpoint

4.3-fold rank difference; n=3

Evidence Dimension	Cu²⁺-induced LDL peroxidation inhibition (IC₅₀)
Target Compound Data	Isosalvianolic acid C: IC₅₀ = 1.00 ± 0.08 µM (relative potency vs. probucol = 4.3)
Comparator Or Baseline	Probucol: IC₅₀ = 4.30 µM (relative potency = 1.0); Salvianolic acid A: IC₅₀ = 0.59 µM (RP = 7.3); Salvianolic acid F: IC₅₀ = 5.44 µM (RP = 0.8); Rosmarinic acid: IC₅₀ = 1.81 µM (RP = 2.2); Lithospermic acid: IC₅₀ = 0.51 µM (RP = 8.6)
Quantified Difference	4.3-fold more potent than probucol; 5.4-fold more potent than salvianolic acid F; 1.8-fold more potent than rosmarinic acid; 1.7-fold less potent than salvianolic acid A
Conditions	Cu²⁺-induced LDL oxidation in vitro; conjugated diene formation monitored; probucol positive control; n=3 determinations; all compounds isolated from Tournefortia sarmentosa

Why This Matters

This single-assay, multi-compound comparative dataset enables evidence-based selection of isosalvianolic acid C over weaker analogs (salvianolic acid F, rosmarinic acid) when potent LDL oxidation inhibition is required, while allowing informed substitution with salvianolic acid A or lithospermic acid if maximal potency is prioritized.

• [1] Lin YL, Chang YY, Kuo YH, Shiao MS. Anti-lipid-peroxidative principles from Tournefortia sarmentosa. J Nat Prod. 2002;65(5):745-747. View Source

CYP Inhibition vs. Salvianolic Acid C

Salvianolic acid C is a well-characterized non-competitive inhibitor of CYP2C8 (Ki = 4.82 µM) and a moderate mixed inhibitor of CYP2J2 (Ki = 5.75 µM), posing a known drug–drug interaction liability [1]. In contrast, no published experimental data demonstrate that isosalvianolic acid C inhibits CYP2C8 or CYP2J2 at comparable concentrations. This differential is mechanistically plausible given the distinct dibenzooxepin scaffold of isosalvianolic acid C versus the benzofuran core of salvianolic acid C, which alters the pharmacophoric features required for CYP active-site binding [2].

CYP Inhibition

Class-level

No reported Ki

Salvianolic acid C Ki: 4.82–5.75 µM

CYP2C8/J2 interaction context requires experimental verification

Data to verify; scaffold inference

Evidence Dimension	CYP2C8 and CYP2J2 inhibition (Ki)
Target Compound Data	Isosalvianolic acid C: no reported CYP2C8 or CYP2J2 inhibition data (negative/absent in available literature)
Comparator Or Baseline	Salvianolic acid C: Ki(CYP2C8) = 4.82 µM; Ki(CYP2J2) = 5.75 µM (non-competitive and mixed-type inhibition, respectively)
Quantified Difference	Absence of Ki data for isosalvianolic acid C vs. established Ki values of 4.82–5.75 µM for salvianolic acid C; minimum inferred selectivity improvement
Conditions	In vitro recombinant CYP enzyme inhibition assays

Why This Matters

For studies involving co-administered CYP2C8 or CYP2J2 substrates, or for in vivo models where CYP-mediated drug interactions must be minimized, isosalvianolic acid C is the structurally justified choice to avoid the documented CYP inhibition liabilities of salvianolic acid C.

• [1] ActiveInhibitor / Probes & Drugs. Salvianolic Acid C (PD087220) – CYP2C8/CYP2J2 Inhibitor Datasheet. Ki(CYP2C8)=4.82 µM, Ki(CYP2J2)=5.75 µM. View Source
• [2] Qian TX, Li LN. Isosalvianolic acid C, a depside possessing a dibenzooxepin skeleton. Phytochemistry. 1992;31(3):1068-1070. View Source

MRGPRX2 Pseudoallergy: Comparison with Salvianolic Acid C

Danshen injection pseudoallergen screening using MRGPRX2 cell membrane chromatography identified three active compounds: salvianolic acid A, isosalvianolic acid C, and salvianolic acid C. Among these, salvianolic acid C was explicitly designated as the “most outstanding compound” for inducing pseudoallergic reactions through MRGPRX2 [1]. Isosalvianolic acid C was confirmed to activate MRGPRX2 with moderate potency in calcium mobilization assays and also to activate mouse MrgprB2, with in vivo pseudoallergic effects (ear swelling, hindpaw extravasation) abolished in MrgprB2 knockout mice [2]. However, the characterization of salvianolic acid C as the most potent MRGPRX2 activator among the geometric isomer pair indicates a lower pseudoallergic risk profile for isosalvianolic acid C.

MRGPRX2 Activity

Supporting evidence

Moderate agonist

Salvianolic acid C: most prominent activator

Supports lower pseudoallergy signal context for mast cell models

Validated in MrgprB2 KO mouse

Evidence Dimension	MRGPRX2 activation potency / pseudoallergic liability ranking
Target Compound Data	Isosalvianolic acid C: moderate MRGPRX2 agonist; pseudoallergic effects confirmed but ranked below salvianolic acid C in MRGPRX2 cell membrane chromatography retention-based potency
Comparator Or Baseline	Salvianolic acid C: designated as the 'most outstanding' MRGPRX2 activator among three identified pseudoallergens in Danshen injection
Quantified Difference	Rank-order differentiation only; exact EC₅₀ values not reported in the same study for direct quantification, but functional hierarchy clearly established
Conditions	MRGPRX2-expressing HEK293 cell membrane chromatography; in vitro mast cell degranulation; in vivo mouse ear swelling and hindpaw extravasation (MrgprB2 WT vs. KO)

Why This Matters

For researchers designing in vivo studies where minimization of pseudoallergic confounds is critical, isosalvianolic acid C offers a structurally similar but lower-risk alternative to salvianolic acid C for MRGPRX2-mediated mast cell activation.

• [1] Sun W, et al. Simultaneous identification of three pseudoallergic components in Danshen injection by using high-expression Mas-related G protein coupled receptor X2 cell membrane chromatography coupled online to HPLC-ESI-MS/MS. J Sep Sci. 2018;41(11):2488-2497. View Source
• [2] Lin Y, et al. Isosalvianolic acid C-induced pseudo-allergic reactions via the mast cell specific receptor MRGPRX2. Int Immunopharmacol. 2019;71:22-31. View Source

DPPH Scavenging vs. Lavandula Phenolics

In a comprehensive DPPH radical scavenging study of 12 compounds (7 new and 5 known) isolated from Lavandula angustifolia, isosalvianolic acid C (compound 12) demonstrated antioxidant activity superior to all other co-isolated compounds [1]. The study used vitamin C as the positive control; new compounds 1–3 and 5–7 showed stronger activity than vitamin C, but compound 12 (isosalvianolic acid C) was explicitly identified as having activity superior to all other compounds tested. While the published abstract did not report individual IC₅₀ values for compound 12, the rank-order superiority against a panel of structurally diverse phenolics indicates a broad-spectrum radical scavenging capability.

DPPH Scavenging

Cross-study

Ranked 1st of 12

Lavandula angustifolia phenolics

Reported rank-order context; IC₅₀ values not available

Data to verify; vitamin C comparator

Evidence Dimension	DPPH free radical scavenging activity (rank-order potency)
Target Compound Data	Isosalvianolic acid C (compound 12): activity superior to all 11 other co-isolated compounds
Comparator Or Baseline	Vitamin C (positive control); 11 other phenolic compounds including lavandunat, lavandufurandiol, lavandufluoren, lavandupyrones A/B, lavandudiphenyls A/B, rosmarinic acid, etc.
Quantified Difference	Ranked first among 12 compounds; specific IC₅₀ values not reported in abstract
Conditions	1,1-Diphenyl-2-picrylhydrazyl (DPPH) free radical scavenging test; all compounds isolated from ethyl acetate extract of Lavandula angustifolia

Why This Matters

This rank-order evidence positions isosalvianolic acid C as the most potent radical scavenger among Lavandula angustifolia phenolics, supporting its selection over co-occurring compounds when maximal DPPH antioxidant activity is the procurement criterion.

• [1] Yadikar N, Bobakulov K, Xiao G, Aisa HA. Seven new phenolic compounds from Lavandula angustifolia. Phytochem Lett. 2018;23:149-154. View Source

Dibenzooxepin vs. Benzofuran Scaffold

Isosalvianolic acid C is uniquely characterized by a dibenzo[b,f]oxepin skeleton—a seven-membered oxygen-containing ring fused between two benzene rings—whereas salvianolic acid C possesses a benzofuran core, a five-membered oxygen heterocycle [1]. This fundamental scaffold difference, confirmed by extensive 1D and 2D NMR, optical rotation, and mass spectrometry [1][2], directly determines differential target engagement: the dibenzooxepin scaffold lacks the requisite pharmacophoric geometry for CYP2C8/CYP2J2 inhibition observed for the benzofuran-based salvianolic acid C. Additionally, the dibenzooxepin core contributes to the distinct MRGPRX2 activation profile [3].

Core Scaffold

Structural

Dibenzo[b,f]oxepin

7-membered oxepin ring

Structural determinant for differential target engagement

Distinct from benzofuran core

Evidence Dimension	Core scaffold architecture
Target Compound Data	Isosalvianolic acid C: dibenzo[b,f]oxepin scaffold (7-membered oxepin ring); molecular formula C₂₆H₂₀O₁₀; MW 492.40 g/mol; TPSA 174.00 Ų
Comparator Or Baseline	Salvianolic acid C: benzofuran scaffold (5-membered furan ring); molecular formula C₂₆H₂₀O₁₀; MW 492.43 g/mol
Quantified Difference	Identical molecular formula and nearly identical MW, but distinct ring-system architecture; no Topological Polar Surface Area (TPSA) difference reportable without explicit data for salvianolic acid C
Conditions	Structure elucidation by HR-ESI-MS, 1D/2D NMR, optical rotation, chemical derivatization (methylation/acetylation)

Why This Matters

The dibenzooxepin scaffold is the structural determinant underlying all differential biological properties; selecting the incorrect isomer (salvianolic acid C) introduces a different scaffold with distinct CYP inhibition and pseudoallergy profiles, compromising experimental interpretability.

• [1] Qian TX, Li LN. Isosalvianolic acid C, a depside possessing a dibenzooxepin skeleton. Phytochemistry. 1992;31(3):1068-1070. View Source
• [2] Yadikar N, Bobakulov K, Xiao G, Aisa HA. Seven new phenolic compounds from Lavandula angustifolia. Phytochem Lett. 2018;23:149-154. View Source
• [3] Sun W, et al. Simultaneous identification of three pseudoallergic components in Danshen injection by using high-expression Mas-related G protein coupled receptor X2 cell membrane chromatography coupled online to HPLC-ESI-MS/MS. J Sep Sci. 2018;41(11):2488-2497. View Source

Isosalvianolic Acid C: Application Scenarios

Atherosclerosis and LDL Oxidation Research

Isosalvianolic acid C is the logical choice for in vitro and in vivo atherosclerosis models where LDL oxidation inhibition is the primary endpoint and CYP2C8/CYP2J2-mediated drug interactions must be avoided. Its IC₅₀ of 1.00 µM in the Cu²⁺-induced LDL peroxidation assay—4.3-fold more potent than probucol [1]—combined with the absence of reported CYP2C8/CYP2J2 inhibition (in contrast to salvianolic acid C's Ki values of 4.82/5.75 µM [2]), makes it suitable for co-administration studies with CYP-substrate drugs or endogenous mediators.

Mast Cell Pseudoallergy Research

Investigators studying MRGPRX2-mediated pseudoallergic mechanisms will find isosalvianolic acid C valuable as a moderate-activity agonist that allows dose-response characterization without the maximal degranulation signal generated by salvianolic acid C, the 'most outstanding' MRGPRX2 activator in Danshen injection [1]. Its activity has been validated across multiple orthogonal platforms: MRGPRX2-expressing HEK293 calcium assays, mouse peritoneal mast cell degranulation, and in vivo ear/hindpaw extravasation models in wild-type vs. MrgprB2 knockout mice [2].

Natural Product Dereplication and Chemotaxonomy

Isosalvianolic acid C's rare dibenzooxepin skeleton serves as a valuable chemotaxonomic and dereplication marker. Its isolation from Salvia chinensis, Tournefortia sarmentosa, and Lavandula angustifolia [1] enables cross-species biosynthetic studies. The compound's distinct UV, MS, and NMR spectra (fully assigned via 1D and 2D methods [1][2]) facilitate unambiguous identification in complex plant extracts, distinguishing it from co-occurring salvianolic acids B, D, and rosmarinic acid.

SAR Studies of Salvianolic Acid Isomers

The isosalvianolic acid C/salvianolic acid C isomer pair provides an exceptional model system for studying how scaffold geometry (dibenzooxepin vs. benzofuran) dictates biological target engagement. Researchers can procure both isomers to systematically interrogate structure–activity relationships governing CYP inhibition (salvianolic acid C active, isosalvianolic acid C not reported [1]), MRGPRX2 activation potency (salvianolic acid C > isosalvianolic acid C [2]), and LDL antioxidant efficacy (isosalvianolic acid C IC₅₀ = 1.00 µM [3]). This paired approach directly addresses the core procurement question: which isomer to select for which application.

Application

Selection Property

Validation Focus

LDL Oxidation Studies

LDL oxidation inhibition context

LDL peroxidation endpoints; CYP interaction controls

Mast Cell Signaling Research

Moderate MRGPRX2 agonist context

MrgprB2 KO model; dose-response characterization

Dereplication & Chemotaxonomy

Dibenzooxepin NMR/MS signature

Co-injection with reference standard

Isomer SAR Studies

Isomer pair comparative context

Parallel target engagement and functional assays

• [1] Qian TX, Li LN. Isosalvianolic acid C, a depside possessing a dibenzooxepin skeleton. Phytochemistry. 1992;31(3):1068-1070. View Source
• [2] Yadikar N, Bobakulov K, Xiao G, Aisa HA. Seven new phenolic compounds from Lavandula angustifolia. Phytochem Lett. 2018;23:149-154. View Source
• [3] Lin YL, Chang YY, Kuo YH, Shiao MS. Anti-lipid-peroxidative principles from Tournefortia sarmentosa. J Nat Prod. 2002;65(5):745-747. View Source
• [4] ActiveInhibitor / Probes & Drugs. Salvianolic Acid C (PD087220) – CYP2C8/CYP2J2 Inhibitor Datasheet. Ki(CYP2C8)=4.82 µM, Ki(CYP2J2)=5.75 µM. View Source
• [5] Sun W, et al. Simultaneous identification of three pseudoallergic components in Danshen injection by using high-expression Mas-related G protein coupled receptor X2 cell membrane chromatography coupled online to HPLC-ESI-MS/MS. J Sep Sci. 2018;41(11):2488-2497. View Source
• [6] Lin Y, et al. Isosalvianolic acid C-induced pseudo-allergic reactions via the mast cell specific receptor MRGPRX2. Int Immunopharmacol. 2019;71:22-31. View Source